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Compound of Interest

Compound Name: Dioxanol

Cat. No.: B12646121 Get Quote

Disclaimer: The term "dioxanol" is not a standard chemical identifier. This guide pertains to

1,4-Dioxane, a common laboratory solvent, based on the phonetic similarity. It is critical for

personnel to confirm the identity of the chemical using its Safety Data Sheet (SDS) before

proceeding with any handling or disposal protocol. The procedures outlined are exclusively for

1,4-Dioxane.

This document provides essential safety and logistical information for the proper disposal of

1,4-Dioxane, tailored for researchers, scientists, and drug development professionals.

Adherence to these guidelines is crucial for ensuring personnel safety and environmental

compliance.

Immediate Safety and Handling Precautions
1,4-Dioxane is a highly flammable, irritating, and potentially carcinogenic substance.[1][2][3]

Like other ethers, it can form explosive peroxides upon prolonged exposure to air and light.[1]

[4][5] All handling and disposal procedures must be conducted within a certified chemical fume

hood.[6]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are mandatory.[6]

Gloves: Butyl rubber gloves are recommended for proper hand protection.[6]

Body Protection: A fire-resistant lab coat, long pants, and closed-toe shoes are required to

protect against skin exposure.[6]
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Step-by-Step Disposal Protocol
The disposal of 1,4-Dioxane must be managed as hazardous waste.[7] Under no

circumstances should it be disposed of down the drain or in regular trash.[8]

Waste Collection:

Collect all waste containing 1,4-Dioxane (including contaminated materials) in a

designated, properly labeled hazardous waste container.[6] The container must be made

of a compatible material and have a secure, tight-fitting lid.

Keep the waste container closed at all times except when adding waste.[6][7]

Crucially, do not mix 1,4-Dioxane waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office.[6]

Peroxide Management:

1,4-Dioxane is a peroxide-former.[7] Containers should be dated upon receipt and upon

opening.[7]

It is recommended to dispose of containers within one year of opening or before the

manufacturer's expiration date, whichever is sooner.[7][9]

If peroxide crystals are visible, do not move or touch the container.[7] This represents a

severe explosion hazard. Immediately contact your EHS office for emergency disposal.[7]

Labeling:

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[6]

[9]

The label must clearly identify the contents as "Hazardous Waste - 1,4-Dioxane" and list

any other chemical constituents in the waste mixture.[6] It should also indicate the

associated hazards (e.g., Flammable, Irritant, Carcinogen).

Storage:
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Store the sealed waste container in a cool, dry, and well-ventilated satellite accumulation

area designated for hazardous waste.[4][9]

The storage area should be away from heat, sparks, open flames, and direct sunlight.[2][9]

Ensure the container is stored in secondary containment to prevent spills.[9]

Final Disposal:

Once the waste container is full, or if it is approaching its expiration date, contact your

institution's EHS office to arrange for pickup.[6]

Disposal will be carried out by a licensed hazardous waste management company in

accordance with all local, state, and federal regulations.[4][8]

Data Presentation
The following table summarizes key quantitative data and hazard information for 1,4-Dioxane.

Property Value References

Chemical Formula C₄H₈O₂ [10]

Molecular Weight 88.11 g/mol [10]

Boiling Point 101.1 °C (214 °F) [10][11]

Flash Point 12 °C (53.6 °F) (Closed Cup) [10]

Flammability Limits Lower: 2%, Upper: 22% [10]

Specific Gravity 1.0337 (Water = 1) [10]

Vapor Density 3.03 (Air = 1) [10]

OSHA PEL (8-hr TWA) 100 ppm (skin) [11]

Carcinogenicity
EPA: Likely to be carcinogenic

to humans
[12]

Spill and Decontamination Protocol
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In the event of a 1,4-Dioxane spill, immediate and careful action is required.

Small Spills (<1 L):

Alert personnel in the immediate area and restrict access.[9]

Eliminate all sources of ignition.[9]

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as

sand or earth.[10]

Collect the contaminated absorbent material into a sealable, labeled hazardous waste

container.[9][10]

Decontaminate the area with soap and water.

Large Spills (>1 L):

Evacuate the area immediately.[7]

Alert personnel and activate the nearest fire alarm if necessary.

Contact your institution's EHS or emergency response team immediately.[7][9] Do not

attempt to clean up a large spill without specialized training and equipment.

Mandatory Visualization
The following diagram illustrates the required workflow for the proper disposal of 1,4-Dioxane

waste.
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Caption: Disposal workflow for 1,4-Dioxane hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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